Cas no 4663-93-8 (2,3-Pyridinedicarboxaldehyde)

• Product Name: 2,3-Pyridinedicarboxaldehyde
• CAS No: 4663-93-8
• MF: C₇H₅NO₂
• MW: 135.120101690292
• CID: 332824
• PubChem ID: 12378505
• Update Time: 2025-04-19

2,3-Pyridinedicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyridinedicarboxaldehyde
• Quinolinaldehyde
• 2,3-pyridinedicarbaldehyde
• pyridine-2,3-dicarbaldehyde
• diformylpyridine
• InChI=1/C7H5NO2/c9-4-6-2-1-3-8-7(6)5-10/h1-5H
• 4663-93-8
• OYBLXLFKRJWZJG-UHFFFAOYSA-
• DTXSID30495283
• EN300-2956096
• SCHEMBL346904

• Inchi： 1S/C7H5NO2/c9-4-6-2-1-3-8-7(6)5-10/h1-5H
• InChI Key： OYBLXLFKRJWZJG-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN=C1C=O

Computed Properties

• Exact Mass: 135.03205
• Monoisotopic Mass: 135.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47Ų

Experimental Properties

• Density: 1.275
• Boiling Point: 277.435 °C at 760 mmHg
• Flash Point: 125.795 °C
• PSA: 47.03